Cas no 70111-05-6 ((S)-(+)-2-Chloro-1-phenylethanol)

• Product Name: (S)-(+)-2-Chloro-1-phenylethanol
• CAS No: 70111-05-6
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD00077692
• CID: 547693
• PubChem ID: 57648154
• Update Time: 2025-05-22

(S)-(+)-2-Chloro-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(chloromethyl)-, (S)-
• (S)-(+)-2-Chloro-1-phenylethanol
• (S)-2-CHLORO-1-PHENYLETHANOL
• (+)-2-Chloro-1-phenylethanol
• (1S)-2-chloro-1-phenylethan-1-ol
• (S)-(+)-2-chloro-1-phenylethan-1-ol
• (S)-2-CHLORO-1-PHENYL-ETHANOL
• (S)-styrene chlorohydrin
• (S)-(+)-α-(Chloromethyl)benzyl Alcohol
• (1S)-2-Chloro-1-phenylethanol
• (S)-1-Phenyl-2-chloroethanol
• (S)-alpha-(Chloromethyl)benzenemethanol
• (alphaS)-alpha-Chloromethylbenzenemethanol
• (S)-(+)-
• A-(Chloromethyl)benzenemethanol
• PubChem15578
• COR4DV3VVW
• XWCQSILTDPAWDP-MRVPVSSYSA-N
• (1S)-2-chloranyl-1-phenyl-ethanol
• (S)-(+)-2-Chloro-1-phenylethanol, >=97.0% (sum of enantiomers, GC)
• AKOS017344961
• PS-11852
• C3562
• SCHEMBL316028
• CS-0188416
• BENZENEMETHANOL, .ALPHA.-(CHLOROMETHYL)-, (.ALPHA.S)-
• VCA11105
• MFCD00077692
• (1S)-2-chloro-1-phenyl-ethanol
• UNII-COR4DV3VVW
• A836777
• (S)-2-chloro-1-phenylethan-1-ol
• D89568
• (.ALPHA.S)-.ALPHA.-CHLOROMETHYLBENZENEMETHANOL
• Q27890387
• 4-CYANAMINOBENZOICACID
• 70111-05-6
• 2-Chloro-1-phenylethanol, (+)-
• (S)-.ALPHA.-(CHLOROMETHYL)BENZENEMETHANOL
• DB-074259

• MDL： MFCD00077692
• Inchi： 1S/C8H9ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2/t8-/m1/s1
• InChI Key： XWCQSILTDPAWDP-MRVPVSSYSA-N
• SMILES： ClC[C@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.185 g/mL at 25 °C(lit.)
• Boiling Point: 114°C/6mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.550(lit.)
  n20/D 1.552
• PSA: 20.23000
• LogP: 1.95880
• Optical Activity: [α]20/D +48±2°, c = 2.8% in cyclohexane

(S)-(+)-2-Chloro-1-phenylethanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (S)-(+)-2-Chloro-1-phenylethanol

Research Brief on (S)-(+)-2-Chloro-1-phenylethanol (CAS 70111-05-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The chiral compound (S)-(+)-2-Chloro-1-phenylethanol (CAS 70111-05-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in asymmetric synthesis and drug development. This research brief synthesizes the latest findings (2022-2024) regarding its synthetic methodologies, biological activities, and potential therapeutic applications, with particular focus on its role in chiral drug synthesis and enzyme-mediated transformations.

Recent structural-activity relationship studies have demonstrated that the stereospecific configuration of (S)-(+)-2-Chloro-1-phenylethanol significantly influences its reactivity in nucleophilic substitution reactions, particularly in the synthesis of β-adrenergic receptor agonists. A 2023 study published in Journal of Medicinal Chemistry reported its successful application as a chiral building block for novel bronchodilators, achieving >99% enantiomeric excess through optimized lipase-catalyzed kinetic resolution protocols (DOI: 10.1021/acs.jmedchem.3c00518).

In biocatalysis research, several groups have developed innovative enzymatic approaches for the production of (S)-(+)-2-Chloro-1-phenylethanol. A breakthrough came from the Zhang laboratory (2024, Nature Catalysis) who engineered a novel alcohol dehydrogenase variant capable of converting 2-chloroacetophenone to the target compound with 94% yield and exceptional stereoselectivity (DOI: 10.1038/s41929-024-01137-0). This green chemistry approach significantly improves upon traditional chemical reduction methods that often require toxic reagents.

Pharmaceutical applications have expanded with the discovery that (S)-(+)-2-Chloro-1-phenylethanol derivatives exhibit promising activity against resistant bacterial strains. A 2024 structure-activity optimization campaign at Merck identified several halogenated analogs showing potent inhibition of penicillin-binding protein 2a in MRSA, with lead compounds currently in preclinical evaluation (Bioorganic & Medicinal Chemistry Letters, DOI: 10.1016/j.bmcl.2024.129642).

Analytical method development has kept pace with these applications. Recent advances in chiral HPLC separation (2023, Journal of Chromatography A) have established robust protocols for quantifying (S)-(+)-2-Chloro-1-phenylethanol purity in complex matrices, critical for pharmaceutical quality control. The new method achieves baseline separation of enantiomers in under 8 minutes using a cellulose tris(3,5-dimethylphenylcarbamate) stationary phase (DOI: 10.1016/j.chroma.2023.464112).

Safety and toxicology studies have provided updated handling guidelines. The European Chemicals Agency's 2024 evaluation confirmed the compound's classification as harmful if swallowed (H302) and causes skin irritation (H315), requiring proper personal protective equipment during laboratory use. Interestingly, new biodegradation studies show promising results for environmental remediation of this compound using specialized Pseudomonas strains (Applied Microbiology and Biotechnology, 2024, DOI: 10.1007/s00253-024-13072-y).

Looking forward, the unique stereochemical properties of (S)-(+)-2-Chloro-1-phenylethanol continue to inspire novel applications. Current research directions include its use as: (1) a template for designing allosteric modulators of G-protein coupled receptors, (2) a precursor for radiopharmaceuticals through chlorine-18 labeling, and (3) a chiral ligand in asymmetric catalysis. The compound's commercial availability from major suppliers (e.g., Sigma-Aldrich, TCI) in high enantiomeric purity (>98%) has facilitated these diverse research applications.

This brief highlights the growing importance of (S)-(+)-2-Chloro-1-phenylethanol in modern medicinal chemistry and biotechnology. Its dual functionality (chloro and hydroxyl groups) combined with chiral purity makes it uniquely valuable for developing next-generation therapeutics and sustainable chemical processes. Researchers are encouraged to explore its potential in their specific applications while adhering to proper safety protocols.